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Compound of Interest

Compound Name:
3-(3-acetyl-1H-indol-1-

yl)propanoic acid

CAS No.: 869947-44-4

Cat. No.: B497327

Get Quote

For researchers, scientists, and drug development professionals, understanding the cross-

reactivity of acetylated indole compounds is crucial for accurate interpretation of experimental

results and the development of selective therapeutic agents. This guide provides a comparative

analysis of the binding affinities and functional activities of various acetylated indole derivatives,

supported by experimental data and detailed methodologies.

Quantitative Comparison of Receptor Binding and
Functional Potency
The following tables summarize the binding affinities (Ki) and functional potencies (EC50) of a

series of N,N-dialkyltryptamines, including 4-hydroxy and 4-acetoxy (acetylated) derivatives, at

human serotonin receptors. O-acetylation generally leads to a decrease in potency at the 5-

HT2A receptor in vitro.[1] However, in vivo studies suggest that some O-acetylated tryptamines

may function as prodrugs, being deacetylated to their more active 4-hydroxy counterparts.[1]
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Table 1: Binding Affinities (Ki, nM) of Tryptamine Derivatives at Human Serotonin Receptors[1]

[2]

Compound 5-HT1A 5-HT2A 5-HT2C SERT

4-Hydroxy

Tryptamines

4-OH-DMT

(Psilocin)
128 ± 16 59.4 ± 11.2 31.4 ± 5.6 >10,000

4-OH-MET 158 ± 25 49.6 ± 9.3 43.5 ± 8.1 >10,000

4-OH-MPT 114 ± 19 42.1 ± 7.5 39.8 ± 7.2 >10,000

4-Acetoxy

(Acetylated)

Tryptamines

4-AcO-DMT (O-

Acetylpsilocin)
225 ± 38 93.1 ± 15.8 68.7 ± 12.3 >10,000

4-AcO-MET 289 ± 49 121 ± 21 98.6 ± 17.5 >10,000

4-AcO-MPT 201 ± 34 105 ± 18 85.4 ± 15.1 >10,000

4-AcO-DiPT >10,000 1,160 ± 200 5,430 ± 980 >10,000

4-AcO-MiPT >10,000 1,340 ± 240 6,890 ± 1240 >10,000

Data are presented as mean ± SEM.

Table 2: Functional Potency (EC50, nM) and Efficacy (% 5-HT) of Tryptamine Derivatives at

Human 5-HT2A Receptors (Calcium Mobilization Assay)[1]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubs.acs.org/doi/10.1021/acsptsci.0c00176
https://pmc.ncbi.nlm.nih.gov/articles/PMC10029822/
https://pubs.acs.org/doi/10.1021/acsptsci.0c00176
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b497327?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound EC50 (nM) Emax (% 5-HT)

4-Hydroxy Tryptamines

4-OH-DMT (Psilocin) 8.7 ± 1.5 98.2 ± 3.1

4-OH-MET 7.9 ± 1.4 97.6 ± 3.0

4-OH-MPT 6.5 ± 1.1 99.1 ± 2.8

4-Acetoxy (Acetylated)

Tryptamines

4-AcO-DMT (O-Acetylpsilocin) 148 ± 25 79.2 ± 4.5

4-AcO-MET 189 ± 32 85.4 ± 4.1

4-AcO-MPT 162 ± 28 82.3 ± 4.3

4-AcO-DiPT 2,150 ± 370 74.6 ± 5.2

4-AcO-MiPT 2,580 ± 440 78.9 ± 4.9

Data are presented as mean ± SEM.

Experimental Protocols
The following are detailed methodologies for the key experiments cited in this guide.

Radioligand Binding Assays
Radioligand binding assays are employed to determine the affinity of a compound for a specific

receptor.[2] This is achieved by measuring the displacement of a radiolabeled ligand from the

receptor by the test compound.

Workflow for Radioligand Binding Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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